Cas no 2138555-23-2 (4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 2138555-23-2
• MF: C₅H₆ClF₂N₃
• MW: 181.571046352386
• CID: 4641316
• PubChem ID: 132353818
• Update Time: 2025-06-08

4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-
• 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole

• Inchi： 1S/C5H6ClF2N3/c1-11-4(5(7)8)3(2-6)9-10-11/h5H,2H2,1H3
• InChI Key： MVSQRFWKAHQWQS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)F)=C(CCl)N=N1

Additional information on 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole

Recent Advances in the Application of 4-(Chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole (CAS: 2138555-23-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole (CAS: 2138555-23-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring both chloromethyl and difluoromethyl substituents, offers unique reactivity and physicochemical properties that make it attractive for drug discovery and bioconjugation applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules and as a tool compound for probing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this triazole derivative in the development of covalent inhibitors targeting cysteine proteases. The chloromethyl group serves as an effective electrophile for covalent bond formation with active-site cysteines, while the difluoromethyl moiety enhances membrane permeability and metabolic stability. Researchers at the University of California, San Francisco successfully incorporated this scaffold into inhibitors of cathepsin B, achieving nanomolar potency and excellent selectivity profiles.

In the field of chemical biology, 2138555-23-2 has shown particular promise as a bifunctional linker for protein modification. A recent Nature Chemical Biology publication (2024) described its use in creating stable protein conjugates through sequential click chemistry and nucleophilic substitution reactions. The compound's ability to undergo efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) at the triazole core, followed by selective modification of the chloromethyl group, enables precise control over bioconjugation processes.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties. The difluoromethyl group significantly reduces metabolic oxidation compared to traditional methyl substituents, while maintaining desirable lipophilicity. Recent ADME profiling (European Journal of Pharmaceutical Sciences, 2024) showed that compounds featuring this core structure exhibit improved plasma stability and tissue distribution compared to analogous non-fluorinated derivatives.

Ongoing research is exploring the application of 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole in targeted drug delivery systems. Preliminary results from MIT researchers demonstrate its potential as a cleavable linker in antibody-drug conjugates (ADCs), where controlled release of payloads can be achieved through glutathione-mediated cleavage of the chloromethyl moiety in the reducing intracellular environment.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, one-pot procedure for its preparation from commercially available starting materials, addressing previous challenges in regioselective triazole formation and difluoromethylation.

As research continues, the unique combination of reactivity, stability, and physicochemical properties offered by 2138555-23-2 positions it as a valuable tool for medicinal chemists and chemical biologists. Future directions include exploration of its applications in PROTAC design, fluorescent probes, and as a platform for fragment-based drug discovery.